Cas no 141029-71-2 (4-Methyl-4H-dithieno[3,2-b:2',3'-d]pyrrole)

• Product Name: 4-Methyl-4H-dithieno[3,2-b:2',3'-d]pyrrole
• CAS No: 141029-71-2
• MF: C₉H₇NS₂
• MW: 193.28857922554
• CID: 3168056
• PubChem ID: 59129716
• Update Time: 2025-04-21

4-Methyl-4H-dithieno[3,2-b:2',3'-d]pyrrole Chemical and Physical Properties

Names and Identifiers

• 141029-71-2
• 4-Methyl-4H-dithieno[3,2-b:2',3'-d]pyrrole
• SCHEMBL844706

• Inchi： 1S/C9H7NS2/c1-10-6-2-4-11-8(6)9-7(10)3-5-12-9/h2-5H,1H3
• InChI Key： ZJPSAHGNIIRQTE-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1C1=C(C=CS1)N2C

Computed Properties

• Exact Mass: 193.00199157Da
• Monoisotopic Mass: 193.00199157Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 61.4Ų